4-(1-cyclopropylprop-2-yn-1-yl)morpholine
Overview
Description
“4-(1-cyclopropylprop-2-yn-1-yl)morpholine” is a compound that contains a morpholine ring, which is a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom . The morpholine ring is attached to a cyclopropyl group (a three-carbon ring) through a prop-2-yn-1-yl chain (a three-carbon chain with a triple bond). The molecular formula of this compound is C10H15NO .
Molecular Structure Analysis
The molecular structure of “this compound” includes a morpholine ring, a cyclopropyl group, and a prop-2-yn-1-yl chain. The morpholine ring provides both amine and ether functional groups .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-cyclopropylprop-2-yn-1-yl)morpholine involves the reaction of cyclopropylacetylene with 4-bromo-1-morpholin-4-ylbut-2-yne in the presence of a palladium catalyst.", "Starting Materials": [ "Cyclopropylacetylene", "4-bromo-1-morpholin-4-ylbut-2-yne", "Palladium catalyst" ], "Reaction": [ "The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).", "The palladium catalyst is added to the solvent and heated to a temperature of around 80-100°C.", "Cyclopropylacetylene is added to the reaction mixture and allowed to react for a period of time.", "4-bromo-1-morpholin-4-ylbut-2-yne is then added to the reaction mixture and allowed to react for a further period of time.", "The reaction mixture is then cooled and the product is isolated by filtration or chromatography." ] } | |
CAS RN |
2648941-42-6 |
Molecular Formula |
C10H15NO |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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